Cas no 68276-73-3 (1-Propanol, 3-[(4-methylphenyl)sulfonyl]-)

• Product Name: 1-Propanol, 3-[(4-methylphenyl)sulfonyl]-
• CAS No: 68276-73-3
• MF: C₁₀H₁₄O₃S
• MW: 214.281362056732
• CID: 393434
• PubChem ID: 12429631
• Update Time: 2025-04-19

1-Propanol, 3-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[(4-methylphenyl)sulfonyl]-
• 3-(4-methylphenyl)sulfonylpropan-1-ol
• 3-(4-Methylbenzene-1-sulfonyl)propan-1-ol
• 3-(4-METHYLBENZENESULFONYL)PROPAN-1-OL
• SCHEMBL13445252
• 68276-73-3
• A1-19411
• DTXSID50497901
• 3-Tosylpropan-1-ol

• Inchi： 1S/C10H14O3S/c1-9-3-5-10(6-4-9)14(12,13)8-2-7-11/h3-6,11H,2,7-8H2,1H3
• InChI Key： NMIHDMTZDQCUPB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(CCCO)(=O)=O

Computed Properties

• Exact Mass: 214.06642
• Monoisotopic Mass: 214.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 54.37